Cas no 2138542-49-9 (tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate)
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2138542-49-9
- tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate
- EN300-1159648
-
- Inchi: 1S/C15H27NO3/c1-5-6-11-7-8-13(17)9-12(11)10-16-14(18)19-15(2,3)4/h11-12H,5-10H2,1-4H3,(H,16,18)
- InChI Key: NXRVHBDKUITFCF-UHFFFAOYSA-N
- SMILES: O=C1CCC(CCC)C(CNC(=O)OC(C)(C)C)C1
Computed Properties
- Exact Mass: 269.19909372g/mol
- Monoisotopic Mass: 269.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.4Ų
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159648-0.05g |
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate |
2138542-49-9 | 0.05g |
$1056.0 | 2023-06-08 | ||
| Enamine | EN300-1159648-0.1g |
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate |
2138542-49-9 | 0.1g |
$1106.0 | 2023-06-08 | ||
| Enamine | EN300-1159648-0.25g |
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate |
2138542-49-9 | 0.25g |
$1156.0 | 2023-06-08 | ||
| Enamine | EN300-1159648-0.5g |
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate |
2138542-49-9 | 0.5g |
$1207.0 | 2023-06-08 | ||
| Enamine | EN300-1159648-1.0g |
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate |
2138542-49-9 | 1g |
$1256.0 | 2023-06-08 | ||
| Enamine | EN300-1159648-2.5g |
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate |
2138542-49-9 | 2.5g |
$2464.0 | 2023-06-08 | ||
| Enamine | EN300-1159648-5.0g |
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate |
2138542-49-9 | 5g |
$3645.0 | 2023-06-08 | ||
| Enamine | EN300-1159648-10.0g |
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate |
2138542-49-9 | 10g |
$5405.0 | 2023-06-08 |
tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate
Introduction to Tert-butyl N-[(5-Oxo-2-propylcyclohexyl)methyl]carbamate (CAS No. 2138542-49-9)
Tert-butyl N-[(5-Oxo-2-propylcyclohexyl)methyl]carbamate, identified by its CAS number 2138542-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its bulky tert-butyl group and the unique 5-oxo-2-propylcyclohexyl moiety, contribute to its distinct chemical properties and potential biological activities.
The synthesis of Tert-butyl N-[(5-Oxo-2-propylcyclohexyl)methyl]carbamate involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The tert-butyl group, a common protective group in organic chemistry, enhances the stability of the molecule during various synthetic steps. On the other hand, the 5-oxo-2-propylcyclohexyl part introduces a complex cyclic structure that can influence both the physical and chemical properties of the compound. This combination of structural elements makes Tert-butyl N-[(5-Oxo-2-propylcyclohexyl)methyl]carbamate a promising candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in carbamate-based compounds due to their potential therapeutic benefits. Carbamates have been explored as pharmacophores in various drug classes, including neuroprotective agents, anti-inflammatory drugs, and anticonvulsants. The unique structural motif of Tert-butyl N-[(5-Oxo-2-propylcyclohexyl)methyl]carbamate suggests that it may exhibit multiple biological activities. For instance, the presence of the 5-oxo group could facilitate interactions with specific biological targets, while the tert-butyl group may enhance metabolic stability.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The cyclohexane ring in Tert-butyl N-[(5-Oxo-2-propylcyclohexyl)methyl]carbamate can be modulated to fine-tune its pharmacological properties. This flexibility allows researchers to explore different derivatives that may exhibit enhanced efficacy or improved safety profiles. Furthermore, the compound's structural complexity makes it an attractive scaffold for structure-based drug design (SBDD), where computational methods are used to predict how a molecule will interact with biological targets.
The synthesis and characterization of Tert-butyl N-[(5-Oxo-2-propylcyclohexyl)methyl]carbamate have been reported in several scientific publications. These studies have focused on optimizing synthetic routes to improve yield and purity while minimizing side reactions. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to confirm the molecular structure and purity of the compound. These efforts have laid a solid foundation for further biochemical and pharmacological investigations.
Recent research has begun to uncover the potential biological activities of Tert-butyl N-[(5-Oxo-2-propylcyclohexyl)methyl]carbamate. In vitro studies have shown that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The bulky tert-butyl group could interfere with enzyme active sites, while the cyclohexane ring may interact with specific binding pockets on biological targets. These findings are particularly intriguing given the increasing demand for innovative treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease.
Additionally, Tert-butyl N-[(5-Oxo-2-propylcyclohexyl)methyl]carbamate has shown promise in preliminary anti-inflammatory assays. Carbamates are known to modulate inflammatory pathways by interacting with key signaling molecules. The unique structural features of this compound may allow it to selectively target inflammatory pathways without causing significant side effects. This selectivity is crucial for developing effective anti-inflammatory drugs that can be used long-term without adverse health consequences.
The development of new drug candidates is a complex process that requires extensive testing to ensure safety and efficacy. Tert-butyl N-[(5-Oxo-2-propylcyclohexyl)methyl]carbamate is still in an early stage of research, but its potential makes it a valuable asset in pharmaceutical chemistry. Future studies will focus on evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These studies are essential for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict how Tert-butyl N-[(5-Oxo-2-propylcyclohexylethyle)]carbamate will interact with biological targets based on its three-dimensional structure. These predictions can guide experimental design by highlighting key interactions between the compound and potential targets. By leveraging computational tools alongside traditional experimental methods, researchers can accelerate the drug discovery process and increase the likelihood of success.
In conclusion, Tert-butyl N-[(5-Oxo-2-propyclchexyl)methyl]carbamate (CAS No.2138542-49-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas, particularly neurological disorders and inflammation. As research continues to uncover new applications for carbamate-based compounds, Tert-butYL N-[(5-Oxo-2-propycyclohexyy)methyl]]carbamate is poised to play a crucial role in shaping future treatments.
2138542-49-9 (tert-butyl N-[(5-oxo-2-propylcyclohexyl)methyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)